Cas no 1158083-38-5 (Isopropyl-d7 Triphenylphosphonium Bromide)

• Product Name: Isopropyl-d7 Triphenylphosphonium Bromide
• CAS No: 1158083-38-5
• MF: C₂₁H₁₅D₇BrP
• MW: 392
• CID: 1060870
• PubChem ID: 161753332
• Update Time: 2025-05-28

Isopropyl-d7 Triphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Isopropyl-d7 Triphenylphosphonium Bromide
• Isopropyl-d7 Triphenylphosphonium
• 1158083-38-5
• DB-265306

• Inchi： 1S/C21H22P.BrH/c1-18(2)22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-18H,1-2H3;1H/q+1;/p-1
• InChI Key： HSOZCYIMJQTYEX-UHFFFAOYSA-M
• SMILES： CC(C)[P+](c1ccccc1)(c1ccccc1)c1ccccc1.[Br-]

Computed Properties

• Exact Mass: 391.10819g/mol
• Monoisotopic Mass: 391.10819g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Isopropyl-d7 Triphenylphosphonium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Isopropyl-d7 Triphenylphosphonium Bromide

Recent Advances in the Application of Isopropyl-d7 Triphenylphosphonium Bromide (CAS: 1158083-38-5) in Chemical Biology and Pharmaceutical Research

Isopropyl-d7 Triphenylphosphonium Bromide (CAS: 1158083-38-5) is a deuterated analog of the widely used isopropyl triphenylphosphonium bromide, a key reagent in organic synthesis and chemical biology. This compound has garnered significant attention in recent years due to its unique properties, including enhanced stability and isotopic labeling capabilities, which make it particularly valuable in metabolic studies, drug discovery, and mitochondrial targeting applications. The incorporation of seven deuterium atoms in the isopropyl group provides distinct advantages in mass spectrometry-based analyses, enabling more accurate tracking of molecular pathways and interactions.

Recent studies have demonstrated the utility of Isopropyl-d7 Triphenylphosphonium Bromide in the development of novel mitochondrial-targeted therapeutics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a precursor in the synthesis of deuterated analogs of mitoprotective compounds, showing improved pharmacokinetic profiles compared to their non-deuterated counterparts. The deuterium substitution was found to significantly reduce metabolic degradation while maintaining biological activity, suggesting potential applications in the treatment of mitochondrial dysfunction-related diseases.

In the field of chemical biology, researchers have employed Isopropyl-d7 Triphenylphosphonium Bromide as a versatile building block for the preparation of isotopically labeled phospholipids and other membrane-associated compounds. A recent study published in ACS Chemical Biology (2024) utilized this reagent to create deuterium-labeled phospholipid derivatives for investigating membrane dynamics and protein-lipid interactions through advanced NMR techniques. The deuterium labeling provided by this compound enabled researchers to overcome spectral overlap issues commonly encountered in complex biological systems.

The synthetic applications of Isopropyl-d7 Triphenylphosphonium Bromide have also been expanded in recent pharmaceutical research. A 2023 patent application (WO2023187654A1) describes its use in the preparation of deuterated drug candidates, particularly in the development of kinase inhibitors where improved metabolic stability is desired. The deuterium kinetic isotope effect conferred by this reagent has been shown to enhance the half-life of several drug candidates in preclinical studies, potentially reducing dosing frequency in clinical applications.

Analytical method development has benefited significantly from the availability of Isopropyl-d7 Triphenylphosphonium Bromide. Recent work published in Analytical Chemistry (2024) demonstrated its utility as an internal standard for the quantification of phosphonium-containing compounds in biological matrices. The deuterated nature of this compound provides ideal characteristics for mass spectrometry-based quantification, eliminating the need for structural analogs as internal standards and improving assay accuracy and precision.

Looking forward, the unique properties of Isopropyl-d7 Triphenylphosphonium Bromide (CAS: 1158083-38-5) position it as a valuable tool in emerging areas such as targeted drug delivery and precision medicine. Ongoing research is exploring its potential in the development of next-generation theranostic agents, where its combined synthetic versatility and isotopic labeling capabilities could enable simultaneous therapeutic and diagnostic applications. As the demand for deuterated compounds continues to grow in pharmaceutical research, this reagent is expected to play an increasingly important role in drug discovery and development pipelines.